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Compound of Interest

Compound Name: 3,4'-Dimethylbiphenyl

Cat. No.: B1265720 Get Quote

This guide provides immediate and essential safety protocols, handling instructions, and

disposal plans for 3,4'-Dimethylbiphenyl, tailored for researchers, scientists, and

professionals in drug development. The following procedures are designed to ensure the safe

and compliant management of this chemical in a laboratory setting.

Hazard Identification and Safety Data
3,4'-Dimethylbiphenyl is classified with the following hazards.[1] Always consult the specific

Safety Data Sheet (SDS) provided by the supplier before handling.

GHS Hazard Statements:

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2][3]

May cause an allergic skin reaction.[1]

Very toxic to aquatic life with long-lasting effects.[2]

Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1265720?utm_src=pdf-interest
https://www.benchchem.com/product/b1265720?utm_src=pdf-body
https://www.benchchem.com/product/b1265720?utm_src=pdf-body
https://www.achemblock.com/s71104-3-4-dimethylbiphenyl.html
https://www.achemblock.com/s71104-3-4-dimethylbiphenyl.html
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w312908?userType=undefined
https://cdn.caymanchem.com/cdn/msds/17869m.pdf
https://www.achemblock.com/s71104-3-4-dimethylbiphenyl.html
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w312908?userType=undefined
https://cdn.caymanchem.com/cdn/msds/17869m.pdf
https://www.achemblock.com/s71104-3-4-dimethylbiphenyl.html
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w312908?userType=undefined
https://cdn.caymanchem.com/cdn/msds/17869m.pdf
https://www.achemblock.com/s71104-3-4-dimethylbiphenyl.html
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w312908?userType=undefined
https://www.achemblock.com/s71104-3-4-dimethylbiphenyl.html
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w312908?userType=undefined
https://cdn.caymanchem.com/cdn/msds/17869m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash skin thoroughly after handling.[2]

Use only outdoors or in a well-ventilated area.[2]

Avoid release to the environment.[2]

Wear protective gloves, eye protection, and face protection.[2]

Property Value Reference

CAS Number 7383-90-6 [1]

Molecular Formula C14H14 [1][4]

Molecular Weight 182.27 g/mol [1][4]

Appearance Off-white Powder/Solid [5][6]

Melting Point 68-70 °C [2]

Boiling Point 255 °C [2]

Storage Temperature 0-8 °C [1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the recommended equipment.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection
Safety Goggles and Face

Shield

Wear chemical safety goggles

that meet recognized

standards (e.g., ANSI Z87.1).

A face shield should be worn

over goggles when there is a

risk of splashing.[7][8]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[8] Always

inspect gloves for tears or

punctures before use and

replace them immediately if

compromised.[8][9] For

prolonged contact, consider

heavier-duty gloves.

Body Protection
Laboratory Coat and

Chemical-Resistant Apron

A flame-resistant lab coat

should be worn and fully

buttoned. For procedures with

a higher risk of splashes, a

chemical-resistant apron

should be worn over the lab

coat.[8]

Respiratory Protection Fume Hood or Respirator

All handling of 3,4'-

Dimethylbiphenyl should be

conducted in a certified

chemical fume hood to

minimize inhalation of dust or

vapors.[8] If a fume hood is not

available, a NIOSH-approved

respirator with appropriate

cartridges should be used.[9]

[10]
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Operational and Handling Protocol
Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[8]

Ensure that an emergency eyewash station and safety shower are readily accessible.[9]

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[6]

Do not inhale dust or vapors.[8]

Use non-sparking tools to prevent ignition sources.[11]

Keep the container tightly closed when not in use.[2][6]

Wash hands thoroughly after handling.[2]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[5][6]

Keep containers tightly closed and store at the recommended temperature of 0-8 °C.[1]

Store in a locked-up location.[2]

Emergency Procedures
First Aid Measures:

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2][12]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water or

shower.[2] If skin irritation occurs, get medical advice.[12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_3_4_Dimethoxyphenyl_1_butene.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25089~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:50:52~~4%204-Dimethylbiphenyl~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_3_4_Dimethoxyphenyl_1_butene.pdf
https://www.chemicalbook.com/msds/3-5-dimethyl-biphenyl.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w312908?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25089~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:50:52~~4%204-Dimethylbiphenyl~~
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w312908?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAB2508906&productDescription=4+4+-DIMETHYLBIPHENYL+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25089~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:50:52~~4%204-Dimethylbiphenyl~~
https://www.achemblock.com/s71104-3-4-dimethylbiphenyl.html
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w312908?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w312908?userType=undefined
https://www.tcichemicals.com/US/en/sds/D2051_US_EN.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w312908?userType=undefined
https://www.tcichemicals.com/US/en/sds/D2051_US_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[12] If eye irritation persists, get medical advice.[12]

If Swallowed: Rinse mouth. Immediately make the victim drink water (two glasses at most).

Consult a physician.[2]

Spill Response:

Small Spill:

Alert personnel in the immediate area.

Wear appropriate PPE as detailed above.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[8]

Collect the absorbed material using non-sparking tools and place it in a labeled, sealed

container for hazardous waste disposal.[8]

Clean the spill area with a suitable solvent, followed by soap and water.[8]

Ventilate the area.[8]

Large Spill:

Evacuate the laboratory immediately.

Alert your institution's environmental health and safety (EHS) department.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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